Cas no 284030-47-3 (1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-)

• Product Name: 1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
• CAS No: 284030-47-3
• Molecular Formula: C₁₉H₁₈N₄O₂FI
• Molecular Weight: 480.27422
• CID: 1434414
• PubChem ID: 9891312

1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
• 6M3XX27BJS
• OVTQTDSDLSDPJL-UHFFFAOYSA-N
• PD-254552
• N-(cyclopropylmethoxy)-7-fluoro-6-(4-iodo-2-methylanilino)-3H-benzimidazole-5-carboxamide
• SCHEMBL3862123
• 1H-Benzimidazole-5-carboxamide, N-(cyclopropylmethoxy)-7-fluoro-6-((4-iodo-2-methylphenyl)amino)-
• 7-fluoro-6-(4-iodo-2-methyl-phenylamino)-1H-benzoimidazole-5-carboxylic acid cyclopropylmethoxy-amide
• 7-Fluoro-6-(4-iodo-2-methyl-phenylamino)-3H-benzoimidazole-5-carboxylic acid cyclopropylmethoxy-amide
• 7-Fluoro-6-(4-iodo-2-methyl-phenylamino)-3H-benzoimidazole-5-carboxylic acid cyclopropylmethoxyamide
• 7-Fluoro-6-(4-iodo-2-methylphenylamino)-1H-benzimidazole-5-carboxylic acid cyclopropylmethoxyamide
• Q27265135
• UNII-6M3XX27BJS
• 284030-47-3
• 1H-Benzimidazole-5-carboxamide, N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
• AKOS040753446

• InChIKey： OVTQTDSDLSDPJL-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H18FIN4O2/c1-10-6-12(21)4-5-14(10)24-17-13(19(26)25-27-8-11-2-3-11)7-15-18(16(17)20)23-9-22-15/h4-7,9,11,24H,2-3,8H2,1H3,(H,22,23)(H,25,26)
• SMILES： CC1=C(C=CC(=C1)I)NC2=C(C3=C(C=C2C(=O)NOCC4CC4)NC=N3)F

Computed Properties

• Exact Mass: 480.04554
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 480.046
• Heavy Atom Count: 27
• Complexity: 538
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 79A^2

Experimental Properties

• PSA: 79.04